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Compound of Interest

Compound Name:
2-Bromo-3-

(trifluoromethyl)benzonitrile

Cat. No.: B1344012 Get Quote

An In-depth Technical Guide to the Safety Data for 2-Bromo-3-(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the safety data for 2-Bromo-3-
(trifluoromethyl)benzonitrile (CAS No. 914637-07-3), a key intermediate in the synthesis of

agrochemicals and a component in the development of fluorescent probes and advanced

materials. This guide consolidates critical information from its Safety Data Sheet (SDS),

including physical and chemical properties, hazard identification, handling protocols, and

emergency procedures, to ensure its safe use in a laboratory and research setting.

Chemical and Physical Properties
2-Bromo-3-(trifluoromethyl)benzonitrile is a bromo-trifluoromethyl-substituted benzonitrile. It

typically appears as a white to pale lemon crystalline powder or solid.[1] For optimal stability, it

should be stored in a cool, dry, well-ventilated area in tightly sealed containers, protected from

light.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1344012?utm_src=pdf-interest
https://www.benchchem.com/product/b1344012?utm_src=pdf-body
https://www.benchchem.com/product/b1344012?utm_src=pdf-body
https://www.benchchem.com/product/b1344012?utm_src=pdf-body
https://www.benchchem.com/product/b1344012?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB81261716_EN.htm
https://aksci.com/sds/5355AC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 914637-07-3 [2][3]

Molecular Formula C₈H₃BrF₃N [3]

Molecular Weight 250.02 g/mol [3]

Appearance White crystalline powder

Melting Point 80-85 °C

Boiling Point 254.9 ± 40.0 °C (Predicted) [1]

Density 1.71 ± 0.1 g/cm³ (Predicted) [1]

Purity ≥95% [4]

Storage
Room temperature or 2-8 °C,

sealed in dry conditions
[1][3]

Solubility

Soluble in non-polar and

slightly polar organic solvents

(e.g., hexanes, ethyl acetate)

Decomposition

Thermogravimetric analysis

indicates decomposition above

180°C under nitrogen

Hazard Identification and GHS Classification
The compound is classified as hazardous, with warnings for skin, eye, and respiratory irritation.

[2]
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GHS Classification Details Source

Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements

Prevention: P261, P264, P271,

P280Response: P302+P352,

P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362Storage: P403+P233,

P405Disposal: P501

[2]

Experimental Protocols
The Safety Data Sheets reviewed for 2-Bromo-3-(trifluoromethyl)benzonitrile do not cite

specific experimental studies or provide detailed methodologies for the toxicological and

physical property data presented. The information is based on standardized GHS classification

criteria.

Visualized Safety Protocols and Workflows
Hazard Response and Personal Protective Equipment
(PPE) Workflow
The following diagram illustrates the logical workflow from hazard identification to the

necessary engineering controls and personal protective measures.
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Hazard Identification

Engineering Controls & Handling Personal Protective Equipment (PPE)

H315
Causes skin irritation

P264
Wash skin thoroughly

after handling

Prevent Skin Contact

P280
Wear protective gloves,

clothing, eye/face protection

Protect Skin & Eyes

H319
Causes serious eye irritation

Protect Skin & Eyes

Eyewash station
should be available

Emergency Response

H335
May cause respiratory irritation

P271
Use outdoors or in a
well-ventilated area

Mitigate Inhalation

Click to download full resolution via product page

Caption: Logical flow from GHS hazards to required safety measures.

First-Aid Workflow for Accidental Exposure
This diagram outlines the immediate first-aid steps to be taken in case of accidental exposure

to the chemical.
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Exposure Route & Immediate Action First Aid Protocol

Exposure Event

Inhalation
(H335)

Skin Contact
(H315)

Eye Contact
(H319)

Ingestion

Move to fresh air.
Give oxygen or artificial respiration if needed.

Flush skin with running water for 15+ minutes.
Remove contaminated clothing.

Flush eyes with running water for 15+ minutes.
Remove contact lenses if possible.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Spill Detected

Ensure adequate ventilation and
wear appropriate PPE (P280)

Prevent further leak or spill
if safe to do so

Contain the spill.
Do not let product enter drains or waterways.

Absorb with inert material
(e.g., sand, vermiculite)

Collect and place material into a
suitable, labeled disposal container

Dispose of contents/container to an
approved waste disposal plant (P501)

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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